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Compound of Interest

Compound Name: AZD-3463

Cat. No.: B612278 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
AZD-3463 is a potent, orally bioavailable dual inhibitor of Anaplastic Lymphoma Kinase (ALK)

and Insulin-like Growth Factor 1 Receptor (IGF1R) with a Ki of 0.75 nM for ALK.[1][2][3] It has

demonstrated efficacy in preclinical models of neuroblastoma, including those resistant to

crizotinib, by inhibiting the PI3K/AKT/mTOR signaling pathway and inducing apoptosis and

autophagy.[1][4][5] Accurate and consistent preparation of AZD-3463 stock solutions is critical

for obtaining reliable and reproducible results in both in vitro and in vivo experiments. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of AZD-3463 due

to its high solubilizing capacity for this compound.[2][6]

This document provides a detailed protocol for the preparation, storage, and handling of AZD-
3463 stock solutions using DMSO.

Data Presentation
The physicochemical properties and storage recommendations for AZD-3463 are summarized

in the table below.
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Property Value References

Chemical Name

N-[4-(4-aminopiperidin-1-yl)-2-

methoxyphenyl]-5-chloro-4-

(1H-indol-3-yl)pyrimidin-2-

amine

[5]

Molecular Formula C₂₄H₂₅ClN₆O [1][2][7][8]

Molecular Weight 448.95 g/mol [1][2][6][7][8]

CAS Number 1356962-20-3 [1][2][7][8]

Appearance Solid powder [1][2][6]

Solubility in DMSO

≥11.22 mg/mL[5][6], 23 mg/mL

(51.23 mM)[2], 20 mg/mL

(44.55 mM)[9], 6 mg/mL (13.36

mM)[3]

[2][3][5][6][9]

Solubility in Water Insoluble [3][6]

Solubility in Ethanol Insoluble [2][3]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1][2]

Storage (In Solvent)
-80°C for up to 2 years; -20°C

for up to 1 year
[1][9]

Note: Solubility can be affected by the purity of the compound and the quality of the DMSO.

Use of fresh, anhydrous DMSO is recommended.[3] Sonication or gentle warming (e.g., to

37°C) can aid dissolution.[2][5][6]

Experimental Protocols
Materials

AZD-3463 powder (≥98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile
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Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Vortex mixer

Optional: Water bath or sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol 1: Preparation of a 10 mM AZD-3463 Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different concentrations or final volumes.

1. Calculation of Required Mass: To prepare a 10 mM stock solution, the required mass of

AZD-3463 must be calculated using its molecular weight (448.95 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight

( g/mol )

Calculation: Mass (mg) = 10 mmol/L x 0.001 L x 448.95 g/mol = 4.4895 mg

2. Weighing AZD-3463:

Before opening, bring the vial of AZD-3463 powder to room temperature to prevent

condensation.

Carefully weigh out 4.49 mg of AZD-3463 powder using an analytical balance and transfer it

to a sterile microcentrifuge tube.

Note: Handle the powder in a chemical fume hood to avoid inhalation.

3. Dissolution in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AZD-3463 powder.
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Vortex the tube vigorously for 2-3 minutes to dissolve the powder.

Visually inspect the solution to ensure all solid has dissolved and the solution is clear.

If dissolution is difficult, sonicate the tube for 5-10 minutes or warm it in a 37°C water bath for

10 minutes.[5] Vortex again to ensure homogeneity.

4. Storage and Handling:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

cryogenic vials to avoid repeated freeze-thaw cycles.[9]

Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).[9]

When ready to use, thaw an aliquot at room temperature. Before opening, briefly centrifuge

the vial to collect the solution at the bottom.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol provides an example of how to prepare a working solution for treating cells in

culture. The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to minimize solvent-induced cytotoxicity.

1. Determine Final Concentration:

Decide on the final concentration of AZD-3463 required for your experiment (e.g., 10 µM for

inhibiting PI3K/AKT/mTOR signaling in neuroblastoma cells).[4]

2. Prepare Intermediate Dilution (Optional but Recommended):

To avoid pipetting very small volumes, it is often best to first make an intermediate dilution of

the stock solution in DMSO. For example, dilute the 10 mM stock solution 1:10 in DMSO to

create a 1 mM solution.

3. Prepare Final Working Solution:
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Dilute the stock or intermediate solution into the cell culture medium to achieve the desired

final concentration. For a 1000-fold dilution, the final DMSO concentration will be 0.1%.

Example: To prepare 1 mL of a 1 µM working solution from a 1 mM intermediate stock:

Add 1 µL of the 1 mM AZD-3463 solution to 999 µL of pre-warmed cell culture medium.

Mix thoroughly by gentle pipetting or inversion before adding to the cells.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.
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AZD-3463 Mechanism of Action
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Caption: AZD-3463 inhibits ALK and IGF1R, blocking downstream PI3K/AKT/mTOR signaling.
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Workflow for Preparing AZD-3463 Stock Solution
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Caption: Workflow for preparing an AZD-3463 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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